6-methyl-2-(4-pyridinyl)-N-[4-(4-pyridinylmethyl)phenyl]-4-quinolinecarboxamide

• IUPAC Name: 6-methyl-2-pyridin-4-yl-N-[4-(pyridin-4-ylmethyl)phenyl]quinoline-4-carboxamide
• InChI: InChI=1S/C28H22N4O/c1-19-2-7-26-24(16-19)25(18-27(32-26)22-10-14-30-15-11-22)28(33)31-23-5-3-20(4-6-23)17-21-8-12-29-13-9-21/h2-16,18H,17H2,1H3,(H,31,33)
• InChI Key: BCYICWAYOHFPER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)NC3=CC=C(C=C3)CC4=CC=NC=C4)C5=CC=NC=C5
• Molecular Formula: C28H22N4O
• Molecular Weight: 430.5 g/mol

Description

6-methyl-2-(4-pyridinyl)-N-[4-(4-pyridinylmethyl)phenyl]-4-quinolinecarboxamide is a chemical compound that belongs to the quinolinecarboxamide family. The compound has gained significant attention due to its potential applications in scientific research, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of 6-methyl-2-(4-pyridinyl)-N-[4-(4-pyridinylmethyl)phenyl]-4-quinolinecarboxamide involves the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is involved in the regulation of cell growth, proliferation, and survival. The inhibition of this pathway leads to the induction of apoptosis and inhibition of cancer cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cancer cell growth, induction of apoptosis, and inhibition of the PI3K/Akt/mTOR signaling pathway. The compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-methyl-2-(4-pyridinyl)-N-[4-(4-pyridinylmethyl)phenyl]-4-quinolinecarboxamide in lab experiments include its potential to inhibit cancer cell growth and induce apoptosis. The compound also has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. However, the limitations of using this compound in lab experiments include its low yield during synthesis and its potential toxicity.

Future Directions

The future directions for the use of 6-methyl-2-(4-pyridinyl)-N-[4-(4-pyridinylmethyl)phenyl]-4-quinolinecarboxamide in scientific research include further studies on its mechanism of action and its potential applications in the treatment of inflammatory diseases. The compound could also be used as a potential candidate for drug development in the field of cancer research. Further studies could also be conducted to improve the yield of the synthesis of this compound and to reduce its potential toxicity.

Scientific Research Applications

6-methyl-2-(4-pyridinyl)-N-[4-(4-pyridinylmethyl)phenyl]-4-quinolinecarboxamide has shown promising results in scientific research, particularly in the field of cancer research. The compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the proliferation of cancer cells. The compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.